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Compound of Interest

N-(2-

Compound Name: acetylphenyl)cyclobutanecarboxa
mide

Cat. No.: B7606717

Get Quote

Technical Guide: N-(2-
acetylphenyl)cyclobutanecarboxamide

Intermediate Profile & Synthetic Utility

Executive Summary

N-(2-acetylphenyl)cyclobutanecarboxamide (Formula: C13H1sNOz2) is a functionalized anilide
intermediate used primarily in the pharmaceutical development of 2-cyclobutylquinolin-4(1H)-
one scaffolds. Its structural significance lies in the ortho-disposition of the acetyl and amido
groups, which pre-organizes the molecule for intramolecular cyclization (Camps Cyclization).
This scaffold is relevant in the discovery of antiviral agents (e.g., HCV NS5B inhibitors),
antibacterial fluoroquinolones, and immunomodulatory drugs.

Physicochemical Properties
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The following data aggregates calculated values and experimental trends observed in

homologous o-amidoacetophenones.

Property Value | Description Note
N-(2-
IUPAC Name acetylphenyl)cyclobutanecarbo
xamide
Molecular Formula C13H15NO2
Molecular Weight 217.27 g/mol
Physical State Solid (Crystalline powder) Typical of o-acetylanilides

Melting Point

) Based on acetamide analog
75-85 °C (Predicted)

(70-72°C)
- DMSO, DMF, DCM, Ethyl .
Solubility Poor water solubility
Acetate
LogP (Calc) ~24-28 Moderate lipophilicity
H-Bond Donors 1 (Amide NH) Intramolecularly bonded

H-Bond Acceptors

2 (Ketone O, Amide O)

Structural Insight: The Intramolecular Hydrogen Bond

A defining feature of this intermediate is the strong intramolecular hydrogen bond (IMHB)

between the amide proton (N-H) and the ketone oxygen (C=0).

o Effect: This locks the molecule in a planar conformation, significantly reducing the energy

barrier for the subsequent cyclization step.

 NMR Signature: The N-H proton appears significantly downfield (

11.0-13.0 ppm) due to this desheilding effect.

Synthesis Protocol
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Reaction Type: Schotten-Baumann Acylation (Nucleophilic Acyl Substitution).

Reagents & Materials[5][6][7][8][9]

e Substrate: 2'-Aminoacetophenone (1.0 equiv)

Reagent: Cyclobutanecarbonyl chloride (1.1 equiv)

Base: Triethylamine (TEA) or Pyridine (1.2 equiv)

Solvent: Dichloromethane (DCM) or THF (Anhydrous)

Quench: 1M HCI, Sat. NaHCOs3

Step-by-Step Methodology

e Preparation: Charge a flame-dried round-bottom flask with 2'-aminoacetophenone (10 mmol)
and anhydrous DCM (30 mL). Cool to 0 °C under an inert atmosphere (

).

» Base Addition: Add Triethylamine (12 mmol) dropwise. The solution may darken slightly.

o Acylation: Add Cyclobutanecarbonyl chloride (11 mmol) dropwise over 15 minutes. Maintain
temperature <5 °C to prevent bis-acylation.

¢ Reaction: Allow the mixture to warm to Room Temperature (RT) and stir for 3—6 hours.
Monitor by TLC (System: 30% EtOAc in Hexanes).

e Workup:
o Quench with water (20 mL).
o Wash organic layer with 1M HCI (to remove excess amine/base).
o Wash with Sat. NaHCOs (to remove residual acid).

o Dry over anhydrous
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and concentrate in vacuo.

 Purification: Recrystallize from Ethanol/Hexane or purify via silica gel chromatography if high

purity (>99%) is required.

Synthesis Workflow Diagram

2-Aminoacetophenone + TEA, DCM N-(2-acetylphenyl)

(Substrate) 0°C -HCI cyclobutanecarboxamide
\ Tetrahedral | —
/ Intermediate [~~~____
Cyclobutanecarbonyl TT==m  Hclsalt

Chloride (Removed)

Click to download full resolution via product page
Figure 1: Acylation workflow for the synthesis of the target intermediate.

Characterization Data (Expected)

The following spectral data is critical for validating the structure, particularly distinguishing it
from the O-acylated isomer (kinetic product) or bis-acylated byproduct.
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) . Assignment &
Technique Signal | Peak .
Interpretation

Amide N-H: Highly deshielded

1H NMR (CDCI
( 2 12.5 ppm (s, 1H) due to IMHB with acetyl C=0.

Aromatic C3-H: Doublet,
deshielded by the amide

group.

8.7 ppm (d, 1H)

Acetyl Methyl: Characteristic
2.65 ppm (s, 3H) singlet for methyl ketone.

Cyclobutane CH: Methine
3.20 ppm (m, 1H) proton alpha to carbonyl.

Cyclobutane CHz: Multiplets

1.9-2.4 ppm (m, 6H) for the ring methylene protons.
N-H Stretch (Broadened by H-
IR Spectroscopy 3250-3350 cm~? bonding)
onding).
1685 cm~1 Amide | (C=0) Stretch.

Ketone (C=0) Stretch
1650 cm™1 (Lowered frequency due to

conjugation/H-bond).

Downstream Application: Camps Cyclization

The primary utility of this intermediate is its conversion into 2-cyclobutylquinolin-4(1H)-one. This
transformation is a classic example of the Camps Cyclization (specifically the kinetic pathway
favored by basic conditions).

Mechanism of Action[3][10]

o Enolization: Base (e.g., NaOH, tBuOK) deprotonates the acetyl methyl group (kinetic acidity).

 Intramolecular Attack: The resulting enolate attacks the amide carbonyl carbon.
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o Elimination: Loss of water (dehydration) and tautomerization aromatizes the heterocyclic ring
to form the 4-quinolone.

Cyclization Protocol

o Reagents: 1.0 equiv Intermediate, 2.0 equiv NaOH (aq) or tBuOK.
» Solvent: Ethanol or t-Butanol (Reflux).
e Time: 2—4 hours.

e Product: 2-cyclobutylquinolin-4(1H)-one (Precipitates upon acidification).

Mechanistic Pathway Diagram

N-(2-acetylphenyl)
cyclobutanecarboxamide
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Figure 2: Mechanism of the base-mediated Camps Cyclization to form the quinolone core.

Safety & Handling

e Hazards: The compound is an acetanilide derivative. While specific toxicology is often limited
for intermediates, treat as a potential Skin Irritant (H315) and Eye Irritant (H319).

» Stability: Stable at room temperature.[1] Hydrolyzes slowly in the presence of strong acids or
bases if not under cyclization conditions.

o Storage: Store in a cool, dry place (2—8 °C recommended) under inert gas to prevent slow
oxidation or hydrolysis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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